Cas no 1016241-64-7 (7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid)
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid is a heterocyclic compound featuring a fused pyrrolo[2,3-d]pyrimidine core with a carboxylic acid functional group at the 6-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of nucleoside analogs and kinase inhibitors. Its rigid bicyclic scaffold enhances binding affinity in target interactions, while the carboxylic acid moiety allows for further derivatization, enabling the development of prodrugs or conjugates. The compound exhibits high purity and stability, making it suitable for research in drug discovery and biochemical applications. Its synthetic utility and structural specificity contribute to its relevance in designing biologically active molecules.
1016241-64-7 structure
Product Name:7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
CAS No:1016241-64-7
MF:C7H5N3O2
MW:163.133500814438
MDL:MFCD11518909
CID:824048
PubChem ID:45790058
Update Time:2025-06-07
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid
- 7H-Pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
- 7H-pyrrolo[2,3-d]pyriMidin-6-carboxylic acid
- DB-058622
- CS-0050019
- P11142
- W-204418
- DTXSID00672201
- 7H-pyrrolo[2,3-d]pyrimidine-6-carboxylicacid
- 7H-Pyrrolo-[2,3-d]pyrimidine-6-carboxylic acid
- 7h-pyrrolo-[2,3-d]pyrimidine-6-carboxylic
- 1016241-64-7
- AKOS006325573
- EN300-3029803
- SCHEMBL2995033
- SB10428
- SY039664
- J-519263
- MFCD11518909
- AS-50801
-
- MDL: MFCD11518909
- Inchi: 1S/C7H5N3O2/c11-7(12)5-1-4-2-8-3-9-6(4)10-5/h1-3H,(H,11,12)(H,8,9,10)
- InChI Key: HHZKYTGSMOMGOQ-UHFFFAOYSA-N
- SMILES: OC(C1=CC2=CN=CN=C2N1)=O
Computed Properties
- Exact Mass: 163.03800
- Monoisotopic Mass: 163.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 1.617
- Boiling Point: 446.8±25.0 °C at 760 mmHg
- Flash Point: 224.0±23.2 °C
- PSA: 78.87000
- LogP: 0.65610
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM105499-100mg |
7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1016241-64-7 | 95%+ | 100mg |
$209 | 2021-08-06 | |
| Chemenu | CM105499-250mg |
7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1016241-64-7 | 95%+ | 250mg |
$311 | 2021-08-06 | |
| Chemenu | CM105499-1g |
7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1016241-64-7 | 95%+ | 1g |
$777 | 2021-08-06 | |
| Alichem | A089004908-5g |
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1016241-64-7 | 95% | 5g |
$1989.90 | 2023-09-04 | |
| Alichem | A089004908-10g |
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1016241-64-7 | 95% | 10g |
$2840.80 | 2023-09-04 | |
| Alichem | A089004908-25g |
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1016241-64-7 | 95% | 25g |
$4924.50 | 2023-09-04 | |
| TRC | H954070-10mg |
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid |
1016241-64-7 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H954070-50mg |
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid |
1016241-64-7 | 50mg |
$ 160.00 | 2022-06-04 | ||
| TRC | H954070-100mg |
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic Acid |
1016241-64-7 | 100mg |
$ 250.00 | 2022-06-04 | ||
| Apollo Scientific | OR317014-1g |
7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid |
1016241-64-7 | 1g |
£608.00 | 2024-05-24 |
7H-Pyrrolo[2,3-d]pyrimidine-6-carboxylic acid Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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